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Compound of Interest

Compound Name: Calcium borohydride

Cat. No.: B094973

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis
(TGA) of calcium borohydride (Ca(BHa4)2), a material of significant interest for hydrogen
storage applications. This document outlines the expected thermal decomposition behavior,
presents quantitative data from various studies, details a generalized experimental protocol for
TGA of air-sensitive metal hydrides, and visualizes the complex decomposition pathways.

Data Presentation: Thermal Decomposition of
Calcium Borohydride

The thermal decomposition of calcium borohydride is a multi-step process characterized by
the release of hydrogen gas and the formation of various intermediate and final products. The
precise temperatures and mass losses can vary depending on experimental conditions such as
heating rate, gas atmosphere, and sample purity. The data synthesized from multiple sources
is presented in Table 1 for comparative analysis.
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Parameter

Reported Value

Source Notes

Polymorphic Transformation

~440 K (167 °C)

Transformation from a-
Ca(BHa4)z2 to B-Ca(BHa4)2.[1]

Decomposition Onset

Temperature

~300 °C (573 K)

Varies with experimental
conditions.[2][3]

Decomposition Range

620 K - 770 K (347 °C - 497
OC)

Encompasses the multi-step

decomposition process.[1]

Decomposition Steps

Two primary steps

The first step involves the

formation of an intermediate.

[1]

Corresponds to partial

Mass Loss (Step 1) 5.9 wt.% )
dehydrogenation.[4]
Experimental value upon
Total Mass Loss ~9.0 wt.% _
heating to 800 K.[1]
Based on the complete
Theoretical Hydrogen Capacity 9.6 wt.% decomposition to CaHz and
CaBs.[1][4]
_ N Confirmed by X-ray diffraction
Final Decomposition Products CaHz, CaBs

analysis.[4]

Table 1: Summary of Quantitative TGA Data for Calcium Borohydride

Experimental Protocols

A standardized protocol is crucial for obtaining reproducible TGA data for air-sensitive materials

like calcium borohydride. The following is a detailed methodology synthesized from best

practices and literature reports.[4][5][6][7]

1. Sample Preparation (In an Inert Atmosphere Glovebox):

e Ensure the glovebox atmosphere is inert (e.g., Argon or Nitrogen) with oxygen and moisture

levels below 1 ppm.
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Using a microbalance, accurately weigh 5-10 mg of the adduct-free calcium borohydride
sample into a clean, tared TGA crucible (typically alumina or platinum).

Record the exact sample mass.

Cover the crucible with a lid if available and the instrument allows, to minimize any brief
exposure to the ambient atmosphere during transfer.

. Instrument Setup and TGA Measurement:

Instrument: A calibrated thermogravimetric analyzer (e.g., Netzsch, TA Instruments, Mettler
Toledo).

Purge Gas: Use a high-purity inert gas such as Helium or Argon.[4] A typical flow rate is 20-
100 mL/min.

Temperature Program:

o Initial Isothermal Step: Hold at a starting temperature (e.g., 30 °C) for a sufficient time
(e.g., 15-30 minutes) to allow the balance to stabilize.

o Heating Ramp: Heat the sample from the starting temperature to a final temperature (e.g.,
600 °C) at a controlled linear heating rate. A common heating rate is 5 K/min or 10 K/min.

[31[4]

o Final Isothermal Step (Optional): Hold at the maximum temperature for a period (e.g., 30
minutes) to ensure the completion of all reactions.

Data Collection: Record the sample mass, temperature, and time throughout the experiment.
. Post-Analysis:
Allow the furnace to cool down to room temperature under the inert gas flow.

Carefully remove the crucible containing the residue in a manner that avoids contamination
or reaction with air.
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e The residue can be further analyzed by techniques such as X-ray Diffraction (XRD) to
identify the final products.

Mandatory Visualizations
Experimental Workflow

The logical flow of a typical TGA experiment for an air-sensitive material is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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